Cas no 2097949-50-1 ((6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone)

• Product Name: (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone
• CAS No: 2097949-50-1
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5722071
• PubChem ID: 121202218
• Update Time: 2025-07-18

(6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)-piperidin-2-ylmethanone
• (6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone
• AKOS026710398
• 2097949-50-1
• F1907-6029
• Methanone, (6-methoxy-3-azabicyclo[3.1.1]hept-3-yl)-2-piperidinyl-
• (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone

• Inchi： 1S/C13H22N2O2/c1-17-12-9-6-10(12)8-15(7-9)13(16)11-4-2-3-5-14-11/h9-12,14H,2-8H2,1H3
• InChI Key： SBXJOLZHNJOZGE-UHFFFAOYSA-N
• SMILES： O(C)C1C2CN(C(C3CCCCN3)=O)CC1C2

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 392.0±42.0 °C(Predicted)
• pka: 9.18±0.10(Predicted)

Additional information on (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone

Introduction to (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone (CAS No. 2097949-50-1)

The compound (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone, identified by its CAS number 2097949-50-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both a methoxy group and an azabicyclo[3.1.1]heptane core imparts unique chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those featuring nitrogen-containing rings, due to their diverse biological activities. The bicyclic framework of (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone contributes to its stability and binding affinity, making it an attractive scaffold for designing novel therapeutic agents. The methoxy group at the 6-position enhances the compound's solubility and metabolic stability, while the piperidinyl moiety introduces additional pharmacophoric features that can interact with biological targets.

Current research in medicinal chemistry emphasizes the development of molecules that can modulate central nervous system (CNS) activity, pain perception, and inflammation. The structural motif of (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone aligns well with these objectives, as it shares structural similarities with known bioactive agents that have demonstrated efficacy in preclinical studies. For instance, related compounds have been investigated for their potential as analgesics and anti-inflammatory agents, leveraging their ability to interact with specific receptors and enzymes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the complex bicyclic core efficiently. These techniques not only enhance the synthetic route but also allow for modifications to the molecular structure, enabling fine-tuning of biological activity.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone and biological targets such as enzymes and receptors. These studies provide valuable insights into the compound's binding affinity, selectivity, and potential side effects, guiding the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce the time-to-market for novel therapeutics.

Preliminary pharmacological studies have highlighted the promising properties of this compound in various disease models. Its ability to modulate neurotransmitter systems suggests potential applications in treating neurological disorders such as depression, anxiety, and chronic pain syndromes. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, a critical factor for CNS drug delivery.

The versatility of (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)(piperidin-2-yl)methanone extends beyond its role as a lead compound; it also serves as a valuable building block for libraries of derivatives through structure-based drug design (SBDD). By systematically modifying specific functional groups or substituents, researchers can explore a wide spectrum of biological activities without starting from scratch each time.

In conclusion, (6-Methoxy-3-azabicyclo[3.1.1]heptan-3-y](l)piperidin-(2)-yl)methanone (CAS No.2097949- 50- 1) represents a compelling example of how innovative molecular design can yield compounds with significant therapeutic potential.